Cas no 2034408-89-2 (5-chloro-2-methoxy-N-{3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-ylmethyl}benzamide)

5-Chloro-2-methoxy-N-{3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-ylmethyl}benzamide is a structurally complex benzamide derivative featuring a 1,2,4-oxadiazole core linked to a substituted pyrrole moiety. This compound is of interest in medicinal chemistry due to its potential as a pharmacophore in drug discovery, particularly for targeting specific enzymatic or receptor interactions. The presence of chloro and methoxy substituents on the benzamide ring enhances its binding affinity and selectivity, while the oxadiazole-pyrrole scaffold contributes to metabolic stability. Its well-defined molecular architecture makes it a valuable intermediate for synthesizing biologically active molecules, particularly in the development of novel therapeutic agents. The compound is typically used in research settings for structure-activity relationship studies.

5-chloro-2-methoxy-N-{3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-ylmethyl}benzamide structure

2034408-89-2 structure

Product Name:5-chloro-2-methoxy-N-{3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-ylmethyl}benzamide

CAS No:2034408-89-2

MF:C₁₆H₁₅ClN₄O₃

MW:346.768302202225

CID:5350561

Update Time:2025-06-12

5-chloro-2-methoxy-N-{3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-ylmethyl}benzamide Chemical and Physical Properties

Names and Identifiers

- 5-chloro-2-methoxy-N-((3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl)methyl)benzamide
- 5-chloro-2-methoxy-N-[[3-(1-methylpyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl]benzamide
- 5-chloro-2-methoxy-N-{3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-ylmethyl}benzamide
- Inchi： 1S/C16H15ClN4O3/c1-21-7-3-4-12(21)15-19-14(24-20-15)9-18-16(22)11-8-10(17)5-6-13(11)23-2/h3-8H,9H2,1-2H3,(H,18,22)
- InChI Key： CITSLWNATRNXNM-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=C(C=1)C(NCC1=NC(C2=CC=CN2C)=NO1)=O)OC

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 24
Rotatable Bond Count: 5
Complexity: 442
XLogP3: 2
Topological Polar Surface Area: 82.2

5-chloro-2-methoxy-N-{3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-ylmethyl}benzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6523-2834-2μmol	5-chloro-2-methoxy-N-{[3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}benzamide	2034408-89-2	2μmol	$57.0	2023-09-08
Life Chemicals	F6523-2834-5μmol	5-chloro-2-methoxy-N-{[3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}benzamide	2034408-89-2	5μmol	$63.0	2023-09-08
Life Chemicals	F6523-2834-10μmol	5-chloro-2-methoxy-N-{[3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}benzamide	2034408-89-2	10μmol	$69.0	2023-09-08
Life Chemicals	F6523-2834-20μmol	5-chloro-2-methoxy-N-{[3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}benzamide	2034408-89-2	20μmol	$79.0	2023-09-08
Life Chemicals	F6523-2834-1mg	5-chloro-2-methoxy-N-{[3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}benzamide	2034408-89-2	1mg	$54.0	2023-09-08
Life Chemicals	F6523-2834-2mg	5-chloro-2-methoxy-N-{[3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}benzamide	2034408-89-2	2mg	$59.0	2023-09-08
Life Chemicals	F6523-2834-3mg	5-chloro-2-methoxy-N-{[3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}benzamide	2034408-89-2	3mg	$63.0	2023-09-08
Life Chemicals	F6523-2834-4mg	5-chloro-2-methoxy-N-{[3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}benzamide	2034408-89-2	4mg	$66.0	2023-09-08
Life Chemicals	F6523-2834-5mg	5-chloro-2-methoxy-N-{[3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}benzamide	2034408-89-2	5mg	$69.0	2023-09-08
Life Chemicals	F6523-2834-10mg	5-chloro-2-methoxy-N-{[3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}benzamide	2034408-89-2	10mg	$79.0	2023-09-08

5-chloro-2-methoxy-N-{3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-ylmethyl}benzamide Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 5-chloro-2-methoxy-N-{3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-ylmethyl}benzamide

Research Brief on 5-chloro-2-methoxy-N-{3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-ylmethyl}benzamide (CAS: 2034408-89-2)

The compound 5-chloro-2-methoxy-N-{3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-ylmethyl}benzamide (CAS: 2034408-89-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and pharmacological properties.

Recent studies have highlighted the compound's role as a modulator of specific biological pathways, particularly in the context of inflammatory and oncological diseases. The unique structural features of this molecule, including the 1,2,4-oxadiazole ring and the substituted benzamide moiety, contribute to its ability to interact with key protein targets. Computational docking studies suggest high affinity for enzymes involved in signal transduction, making it a promising candidate for further drug development.

In vitro assays have demonstrated that 5-chloro-2-methoxy-N-{3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-ylmethyl}benzamide exhibits potent inhibitory activity against certain kinases, with IC50 values in the nanomolar range. These findings are supported by recent publications in high-impact journals, which also report on the compound's favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability.

Ongoing research is exploring the compound's efficacy in animal models of disease, with preliminary results indicating significant reduction in tumor growth and inflammation markers. However, further studies are needed to fully elucidate its mechanism of action and potential side effects. The compound's patent status and commercial development pipeline are also areas of active investigation by pharmaceutical companies.

In conclusion, 5-chloro-2-methoxy-N-{3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-ylmethyl}benzamide represents a promising chemical entity with multiple therapeutic applications. Its unique chemical structure and biological activity profile warrant continued research investment to unlock its full potential in drug discovery and development programs.